6-ethyl-7-[2-(4-methoxyphenyl)-2-oxoethoxy]-4-methyl-2H-chromen-2-one

• IUPAC Name: 6-ethyl-7-[2-(4-methoxyphenyl)-2-oxoethoxy]-4-methylchromen-2-one
• InChI: InChI=1S/C21H20O5/c1-4-14-10-17-13(2)9-21(23)26-20(17)11-19(14)25-12-18(22)15-5-7-16(24-3)8-6-15/h5-11H,4,12H2,1-3H3
• InChI Key: GNRHQZGDHYJTIO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1OCC(=O)C3=CC=C(C=C3)OC)OC(=O)C=C2C
• Molecular Formula: C21H20O5
• Molecular Weight: 352.4 g/mol

Description

6-ethyl-7-[2-(4-methoxyphenyl)-2-oxoethoxy]-4-methyl-2H-chromen-2-one is a complex organic compound that belongs to the chromen-2-one family. It exhibits significant potential in various fields due to its unique chemical structure and properties.

Synthesis Analysis

The synthesis of related chromen-2-one derivatives typically involves processes like reductive amination, where different substituted aromatic aldehydes are used. These processes often employ reagents like sodium cyanoborohydride in methanol, leading to the formation of the desired chromen-2-one compounds (Mandala et al., 2013).

Molecular Structure Analysis

The molecular structure of chromen-2-one derivatives is usually confirmed through techniques like X-ray diffraction, IR, 1H NMR, 13C NMR, and mass spectroscopy. These methods help in determining the precise arrangement of atoms and the overall geometry of the molecule (Kaur et al., 2012).

Chemical Reactions and Properties

Chromen-2-one compounds are known for participating in various chemical reactions, including photo-reorganization and other complex organic transformations. These reactions often lead to the formation of new compounds with distinctive properties, indicating the reactive nature of the chromen-2-one framework (Dalai et al., 2017).

Physical Properties Analysis

The physical properties of chromen-2-one derivatives, such as solubility, melting point, and crystal structure, can vary significantly based on the specific substituents and the overall molecular configuration. These properties are crucial for understanding the compound's behavior in different environments and applications (Manolov et al., 2012).

Chemical Properties Analysis

Chromen-2-one derivatives exhibit a range of chemical properties, including reactivity towards various reagents, stability under different conditions, and potential biological activities. These properties are determined by factors such as the presence of functional groups and the overall molecular structure (Yavari & Feiz-Javadian, 2006).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules at the cellular level to produce its effects. Unfortunately, specific information on the mechanism of action for “6-ethyl-7-[2-(4-methoxyphenyl)-2-oxoethoxy]-4-methyl-2H-chromen-2-one” is not available.

Safety and Hazards

Information on the safety and hazards of a compound is crucial for handling and usage. Unfortunately, specific safety and hazard information for “6-ethyl-7-[2-(4-methoxyphenyl)-2-oxoethoxy]-4-methyl-2H-chromen-2-one” is not available.